Cas no 1561977-60-3 (2-{(tert-butoxy)carbonylamino}-3-(3-methylcyclohexyl)propanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-3-(3-methylcyclohexyl)propanoic acid
• CAS No: 1561977-60-3
• MF: C₁₅H₂₇NO₄
• MW: 285.379184961319
• CID: 5799613
• PubChem ID: 65921995
• Update Time: 2025-05-20

2-{(tert-butoxy)carbonylamino}-3-(3-methylcyclohexyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-3-(3-methylcyclohexyl)propanoic acid
• 2-{[(tert-butoxy)carbonyl]amino}-3-(3-methylcyclohexyl)propanoic acid
• AKOS015263732
• EN300-1297477
• 1561977-60-3

• Inchi： 1S/C15H27NO4/c1-10-6-5-7-11(8-10)9-12(13(17)18)16-14(19)20-15(2,3)4/h10-12H,5-9H2,1-4H3,(H,16,19)(H,17,18)
• InChI Key： HHWGJZLVXPERBP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(C(=O)O)CC1CCCC(C)C1)=O

Computed Properties

• Exact Mass: 285.19400834g/mol
• Monoisotopic Mass: 285.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{(tert-butoxy)carbonylamino}-3-(3-methylcyclohexyl)propanoic acid

2-{(tert-butoxy)carbonylamino}-3-(3-methylcyclohexyl)propanoic acid: A Comprehensive Overview

The compound with CAS No. 1561977-60-3, known as 2-{(tert-butoxy)carbonylamino}-3-(3-methylcyclohexyl)propanoic acid, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural features and potential applications in drug development and material science. The molecule's structure, which includes a tert-butoxy carbonyl (Boc) group and a 3-methylcyclohexyl substituent, contributes to its versatile chemical properties.

Recent studies have highlighted the importance of Boc-protected amino acids in peptide synthesis and drug delivery systems. The Boc group serves as a temporary protecting group for the amino functionality, enabling precise control over the reactivity of the molecule during synthesis. This feature makes the compound highly valuable in the construction of complex biomolecules and in the development of targeted therapies.

The 3-methylcyclohexyl moiety introduces steric bulk and enhances the molecule's stability, making it suitable for applications in both medicinal chemistry and polymer science. Researchers have explored the use of this compound in creating bioactive polymers and in designing molecules with enhanced pharmacokinetic profiles. Its ability to form stable amide bonds has further expanded its utility in the synthesis of advanced materials.

From a synthetic perspective, the compound is typically prepared through a multi-step process involving nucleophilic acyl substitution and cyclohexane ring formation. The use of Boc protection ensures that the amino group remains inert during intermediate steps, allowing for greater control over the reaction pathway. This approach has been optimized in recent years, with advancements in catalytic methods and green chemistry practices reducing the environmental footprint of its production.

In terms of biological activity, 2-{(tert-butoxy)carbonylamino}-3-(3-methylcyclohexyl)propanoic acid has shown promise as a precursor for bioactive peptides and as a building block for small molecule inhibitors. Its role in peptide-based drug discovery has been particularly notable, with studies demonstrating its ability to modulate enzyme activity and target specific cellular pathways.

Moreover, the compound's compatibility with various analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR), has facilitated its characterization and application in high-throughput screening assays. This has made it an invaluable tool in modern drug discovery pipelines.

Looking ahead, ongoing research is focused on leveraging the unique properties of this compound to develop next-generation therapeutics and advanced materials. Its role in peptide engineering, drug delivery systems, and polymer chemistry is expected to grow significantly as new applications continue to emerge.